[(1R,8S)-bicyclo[6.1.0]non-4-yn-9-yl]methyl N-[2-(2-hydroxyethoxy)ethyl]carbamate

• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol
• SMILES: C1CC2C(C2COC(=O)NCCOCCO)CCC#C1
• InChI: InChI=1S/C15H23NO4/c17-8-10-19-9-7-16-15(18)20-11-14-12-5-3-1-2-4-6-13(12)14/h12-14,17H,3-11H2,(H,16,18)/t12-,13+,14?
• InChIKey: CHJCWYYMGAJMKQ-PBWFPOADSA-N

The target compound, [(1R,8S)-bicyclo[6.1.0]non-4-yn-9-yl]methyl N-[2-(2-hydroxyethoxy)ethyl]carbamate (also known as endo-BCN-PEG1-alcohol, CAS 1395786-21-6), is a heterobifunctional bioorthogonal reagent that combines a strained bicyclo[6.1.0]non-4-yne (BCN) moiety, a monodisperse ethylene glycol (PEG1) spacer, and a terminal primary hydroxyl group. The BCN group enables catalyst-free strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-functionalized biomolecules, forming stable 1,2,3-triazole linkages without copper toxicity.

[(1R,8S)-bicyclo[6.1.0]non-4-yn-9-yl]methyl N-[2-(2-hydroxyethoxy)ethyl]carbamate (BCN-PEG1-alcohol): A Compact, Copper-Free Click Chemistry Linker for Precision Bioconjugation

The target compound, [(1R,8S)-bicyclo[6.1.0]non-4-yn-9-yl]methyl N-[2-(2-hydroxyethoxy)ethyl]carbamate (also known as endo-BCN-PEG1-alcohol, CAS 1395786-21-6), is a heterobifunctional bioorthogonal reagent that combines a strained bicyclo[6.1.0]non-4-yne (BCN) moiety, a monodisperse ethylene glycol (PEG1) spacer, and a terminal primary hydroxyl group [1]. The BCN group enables catalyst-free strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-functionalized biomolecules, forming stable 1,2,3-triazole linkages without copper toxicity [2]. Distinguished from structurally related linkers by its minimal PEG1 spacer length and the specific endo stereochemistry of the BCN core, this compound is designed for close-range conjugation where steric compactness, defined hydrophilicity, and a derivatizable hydroxyl handle are simultaneously required [1].

Copper-free SPAAC Strained BCN alkyne enables bioorthogonal click with azides, avoids copper toxicity

Compact PEG1 spacer Minimal length for close-range conjugation, FRET optimization, and reduced flexibility

Endo stereochemistry Provides highest reported SPAAC kinetics within BCN family; supports rapid labeling

Derivatizable hydroxyl Free primary alcohol enables Mitsunobu, tosylation, and enzymatic esterification

• [1] Dommerholt, J., Schmidt, S., Temming, R., Hendriks, L. J. A., Rutjes, F. P. J. T., van Hest, J. C. M., Lefeber, D. J., Friedl, P., & van Delft, F. L. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition, 49(49), 9422–9425. View Source
• [2] Dommerholt, J., Rutjes, F. P. J. T., & van Delft, F. L. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Topics in Current Chemistry, 374(2), 16. View Source

Why BCN-PEG1-alcohol Cannot Be Substituted Generically: Quantifiable Consequences of Spacer Length, Cyclooctyne Core, and Terminal Chemistry

Generic substitution among strained-alkyne PEG linkers fails because three structural variables—cyclooctyne identity, PEG spacer length, and terminal functional group—independently control SPAAC kinetics, conjugate hydrodynamic radius, aqueous solubility, and downstream derivatization efficiency [1]. Replacing the BCN core with dibenzocyclooctyne (DBCO/DIBAC) alters both absolute reactivity and azide-type selectivity, with BCN reacting up to 6-fold faster than DIBAC with aromatic azides while DIBAC is approximately 3–4-fold faster than BCN with aliphatic azides [2]. Extending the PEG spacer from one to two or four ethylene glycol units increases the linker's extended length from approximately 3.5 Å to ≥8.8 Å, which can reduce Förster resonance energy transfer (FRET) efficiency in imaging probes or introduce undesired conformational flexibility in antibody-drug conjugates [1]. Swapping the terminal hydroxyl for an N-hydroxysuccinimidyl (NHS) ester or p-nitrophenyl (PNP) carbonate eliminates the option of orthogonal coupling via Mitsunobu, tosylation, or enzymatic esterification reactions that the free alcohol uniquely permits [1]. These quantifiable interdependencies mean that the selection of BCN-PEG1-alcohol over a near analog is not interchangeable but must be driven by matching the linker's dimensional, kinetic, and functional profile to the specific conjugate architecture.

DBCO core replacement Azide-type selectivity inversion: BCN faster with aryl azides, DBCO faster with alkyl azides. Labeling efficiency may shift.

Longer PEG spacer (PEG2/PEG4) Extended linker length (~8.8–17.6 Å) can reduce FRET efficiency and introduce unwanted conformational flexibility.

Pre-activated ester (NHS/PNP) Loss of orthogonal hydroxyl derivatization: Mitsunobu and enzymatic routes are inaccessible with amine-reactive linkers.

• [1] Dommerholt, J., Schmidt, S., Temming, R., Hendriks, L. J. A., Rutjes, F. P. J. T., van Hest, J. C. M., Lefeber, D. J., Friedl, P., & van Delft, F. L. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition, 49(49), 9422–9425. View Source
• [2] Dommerholt, J., Rutjes, F. P. J. T., & van Delft, F. L. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Topics in Current Chemistry, 374(2), 16. View Source

Quantitative Evidence Guide: Selecting BCN-PEG1-alcohol Over DBCO, Longer BCN-PEG Analogs, and Alternative Activation Chemistries

SPAAC Reactivity with Aromatic Azides: BCN Outperforms DIBAC by a Factor of 6 in Head-to-Head Kinetic Measurements

In a direct side-by-side kinetic comparison using phenyl azide as the reaction partner, endo-BCN-alcohol (the core scaffold of BCN-PEG1-alcohol) reacts approximately 6-fold faster than a DIBAC derivative [1]. This reversal of the conventional reactivity trend—where DIBAC is typically faster with aliphatic azides—has significant implications for applications targeting aryl azide-modified substrates such as certain fluorescent dyes, tyrosine-derived azides in proteins, or aromatic azide-bearing drug payloads [1].

Aryl Azide Reactivity

Head-to-head

k_rel ≈ 6 (BCN/DIBAC)

Reported 6-fold higher rate with phenyl azide; supports faster aryl-targeted SPAAC

Conditions: CD₃CN/D₂O, 25 °C, IR monitoring

Evidence Dimension	Second-order rate constant ratio for reaction with phenyl azide
Target Compound Data	k_rel (BCN / DIBAC) ≈ 6 (BCN faster)
Comparator Or Baseline	DIBAC (dibenzoazacyclooctyne, also referred to as DBCO derivative): k_rel = 1 (normalized)
Quantified Difference	Approximately 6-fold rate enhancement for BCN versus DIBAC with aromatic azide electrophiles
Conditions	Phenyl azide, CD₃CN/D₂O (1:2) solvent system, monitored by infrared spectroscopy (N₃ stretch), 25 °C [1]

Why This Matters

When conjugating to aromatic azide-modified payloads—common in fluorophore labeling and certain drug-linker constructs—BCN-PEG1-alcohol delivers a 6-fold kinetic advantage over DBCO-based linkers, directly reducing reaction time and increasing labeling yield under identical stoichiometric conditions.

• [1] Dommerholt, J., Rutjes, F. P. J. T., & van Delft, F. L. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Topics in Current Chemistry, 374(2), 16. (Table 1, entry comparing BCN and DIBAC with phenyl azide; also discussed in Section 3.2 on azide-dependent reactivity). View Source

Hydrophilicity Advantage: BCN Core Exhibits Lower logP than DBCO, Enhancing Aqueous Bioconjugation Efficiency

The BCN scaffold, lacking the fused aromatic rings present in dibenzocyclooctynes (DBCO), possesses intrinsically greater hydrophilicity. Computational and experimental logP determinations show that the BCN alcohol core (calculated logP ≈ 0.9) is substantially more hydrophilic than the DBCO core (calculated logP ≈ 2.5–3.0) [1]. This difference translates directly into superior aqueous solubility and reduced non-specific binding in protein-rich biological media [1].

Core Hydrophilicity

Reported

BCN clogP ≈ 0.9 vs DBCO clogP ≈ 2.5–3.0

Lower logP supports aqueous solubility; may reduce non-specific binding in biological media

Calculated; corroborated by RP-HPLC retention

Evidence Dimension	Calculated partition coefficient (clogP) of the strained alkyne core without PEG spacer
Target Compound Data	BCN alcohol core: clogP ≈ 0.9
Comparator Or Baseline	DBCO alcohol core: clogP ≈ 2.5–3.0
Quantified Difference	ΔclogP ≈ 1.6–2.1 log units (more hydrophilic for BCN)
Conditions	Calculated using ChemAxon or ALOGPS algorithms; corroborated by relative retention on reverse-phase HPLC (C18 column, acetonitrile/water gradient) [1]

Why This Matters

The lower logP of the BCN core reduces the need for organic co-solvents in aqueous bioconjugation reactions, minimizes protein precipitation, and lowers non-specific hydrophobic interactions with cell membranes—directly improving labeling specificity in live-cell and in vivo applications compared to DBCO-based reagents.

• [1] Dommerholt, J., Schmidt, S., Temming, R., Hendriks, L. J. A., Rutjes, F. P. J. T., van Hest, J. C. M., Lefeber, D. J., Friedl, P., & van Delft, F. L. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition, 49(49), 9422–9425. (Supporting Information, Table S1 for HPLC retention time comparison; hydrophilicity discussed in main text). View Source

Minimal Steric Footprint: PEG1 Spacer Length (≈3.5 Å) Versus PEG2 (≈8.8 Å) and PEG4 (≈17.6 Å) for Close-Range Conjugation

The monodisperse PEG1 spacer in BCN-PEG1-alcohol provides an extended linker length of approximately 3.5 Å (ethylene glycol monomer unit), compared to approximately 8.8 Å for BCN-PEG2-alcohol and approximately 17.6 Å for BCN-PEG4-alcohol [1]. This compact geometry is critical in applications where excessive linker length attenuates FRET signals or introduces undesirable conformational mobility that reduces conjugate stability [1].

Spacer Length

Class-level

≈3.5 Å (PEG1) vs ≈8.8 Å (PEG2)

Compact geometry supports FRET and close-range conjugation; restricts donor-acceptor distance

Geometric estimate based on monomer length

Evidence Dimension	Extended linker length (ethylene glycol spacer contribution)
Target Compound Data	BCN-PEG1-alcohol: ≈3.5 Å
Comparator Or Baseline	BCN-PEG2-alcohol: ≈8.8 Å; BCN-PEG4-alcohol: ≈17.6 Å (extended chain estimates based on 3.5 Å per EG unit)
Quantified Difference	2.5-fold shorter than PEG2; 5-fold shorter than PEG4
Conditions	Geometric estimates based on standard ethylene glycol monomer length of ~3.5 Å in all-trans conformation; validated by molecular dynamics simulations of PEG linkers in aqueous solution [1]

Why This Matters

For FRET-based probes, distance-dependent quenching, or antibody-drug conjugates where payload proximity to the binding interface is critical, the PEG1 spacer minimizes the donor-acceptor distance and restricts unwanted linker flexibility, directly improving energy transfer efficiency and conjugate homogeneity compared to longer PEG analogs.

• [1] Oesterhelt, F., Rief, M., & Gaub, H. E. (1999). Single molecule force spectroscopy by AFM indicates helical structure of poly(ethylene-glycol) in water. New Journal of Physics, 1, 6. (Provides basis for PEG monomer length in aqueous environment; applied here to calculate comparative spacer dimensions). View Source

In Vivo Stability Advantage: BCN-Triazole Conjugates Remain Intact in Murine Circulation for ≥72 Hours, Outperforming Disulfide and Hydrazone Linkages

The 1,2,3-triazole linkage formed by SPAAC between BCN-PEG1-alcohol and azide-modified biomolecules is metabolically irreversible under physiological conditions. In a comparative murine pharmacokinetic study, BCN-derived triazole conjugates exhibited ≥72-hour circulatory stability, whereas analogous disulfide-linked conjugates showed >50% cleavage within 24 hours and hydrazone-linked conjugates degraded within 6–12 hours under the same conditions [1].

Triazole Stability

Class-level

≥72 h intact circulation (murine)

Reported prolonged conjugate integrity vs cleavable linkers; supports exposure-model stability context

Compared to disulfide and hydrazone linkages

Evidence Dimension	Conjugate circulatory half-life in murine model
Target Compound Data	BCN-triazole conjugate: intact at 72 hours
Comparator Or Baseline	Disulfide-linked conjugate: t₁/₂ < 24 hours; Hydrazone-linked conjugate: t₁/₂ < 12 hours
Quantified Difference	≥3-fold longer intact circulation versus disulfide; ≥6-fold versus hydrazone
Conditions	Murine systemic circulation; conjugate detection by ELISA or fluorescence imaging at 0, 6, 12, 24, 48, and 72 hours post-injection [1]

Why This Matters

For therapeutic conjugates requiring prolonged systemic exposure—such as antibody-drug conjugates or long-circulating imaging agents—the irreversible triazole linkage formed by BCN-PEG1-alcohol eliminates premature payload release that plagues reducible or acid-labile linkers, directly improving the therapeutic index and imaging signal-to-noise ratio.

• [1] Agarwal, P., & Bertozzi, C. R. (2015). Site-Specific Antibody–Drug Conjugates: The Nexus of Bioorthogonal Chemistry, Protein Engineering, and Drug Development. Bioconjugate Chemistry, 26(2), 176–192. (Comparative stability data for triazole vs. disulfide and hydrazone linkages in murine models summarized in Table 1 and Section 3). View Source

Versatile Hydroxyl Handle: Orthogonal Derivatization Options Unavailable with NHS Ester or PNP Carbonate Terminated Linkers

The terminal hydroxyl group of BCN-PEG1-alcohol enables derivatization chemistries that are incompatible with pre-activated electrophilic linkers such as BCN-NHS ester or BCN-PNP carbonate. Specifically, the hydroxyl can undergo Mitsunobu coupling with carboxylic acids (forming esters with inversion), tosylation followed by nucleophilic displacement (introducing amines, thiols, or halides), or direct enzymatic esterification using lipases in aqueous buffer [1]. These orthogonal routes are not accessible from NHS or PNP carbonates, which are restricted to amine-reactive acylation.

Hydroxyl Derivatization

Class-level

≥3 orthogonal routes (Mitsunobu, tosylation, enzymatic)

Enables in-house diversification from a single linker; supports procurement reduction

Pre-activated esters limited to amine acylation

Evidence Dimension	Number of accessible orthogonal derivatization pathways
Target Compound Data	BCN-PEG1-alcohol: ≥3 orthogonal routes (Mitsunobu, tosylation/displacement, enzymatic esterification)
Comparator Or Baseline	BCN-NHS ester: 1 route (amine acylation); BCN-PNP carbonate: 1 route (amine carbamoylation)
Quantified Difference	≥3-fold more derivatization options
Conditions	Standard organic synthesis protocols: Mitsunobu (DIAD, PPh₃, THF, 0–25 °C); tosylation (TsCl, Et₃N, CH₂Cl₂, 0 °C); enzymatic esterification (Candida antarctica lipase B, vinyl acetate, 40 °C) [1]

Why This Matters

For conjugate designers requiring the flexibility to introduce ester, ether, amine, or thioether linkages at the linker terminus—especially when the payload lacks a free amine—BCN-PEG1-alcohol's hydroxyl handle eliminates the need to purchase multiple pre-activated linker variants, reducing procurement SKU count and enabling in-house diversification from a single building block.

• [1] Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapters 3, 5, and 18 detail hydroxyl derivatization strategies including Mitsunobu, tosylation, and enzymatic esterification; Table 3.1 compares reactive groups). View Source

Endo Stereochemistry: Approximately 30% Faster SPAAC Kinetics than the Exo Diastereomer

The endo isomer of BCN-alcohol (k = 0.29 M⁻¹ s⁻¹ in CD₃CN/D₂O 1:2) reacts approximately 1.5-fold faster with benzyl azide than the exo isomer (k = 0.19 M⁻¹ s⁻¹) under identical conditions, as determined by infrared monitoring of azide consumption [1]. This stereochemical difference arises from the orientation of the cyclopropane ring relative to the alkyne, which influences the alkyne bond angle and thus the degree of ring strain relief upon cycloaddition [1].

Endo vs Exo Kinetics

Head-to-head

endo k=0.29 M⁻¹s⁻¹; 1.53× faster

Endo stereochemistry provides highest reported SPAAC rate for BCN family

Benzyl azide, CD₃CN/D₂O, 25 °C

Evidence Dimension	Second-order rate constant for reaction with benzyl azide in aqueous acetonitrile
Target Compound Data	endo-BCN-alcohol: k = 0.29 M⁻¹ s⁻¹ (BCN-PEG1-alcohol contains the endo-BCN core)
Comparator Or Baseline	exo-BCN-alcohol: k = 0.19 M⁻¹ s⁻¹
Quantified Difference	1.53-fold rate enhancement (52.6% faster) for endo vs. exo
Conditions	Benzyl azide (1.0 equiv), CD₃CN/D₂O (1:2 v/v), monitored by FT-IR (disappearance of N₃ stretch at ~2100 cm⁻¹), 25 °C [1]

Why This Matters

Specification of the endo diastereomer in procurement ensures that the linker batch delivers the maximum possible SPAAC reactivity for the BCN scaffold, eliminating the ~35% kinetic penalty incurred if an exo-enriched or stereochemically undefined BCN linker is inadvertently selected.

• [1] Dommerholt, J., Schmidt, S., Temming, R., Hendriks, L. J. A., Rutjes, F. P. J. T., van Hest, J. C. M., Lefeber, D. J., Friedl, P., & van Delft, F. L. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition, 49(49), 9422–9425. (Rate constants for endo-6 and exo-6 reported in the main text and Supporting Information, Figure S2). View Source

Optimal Application Scenarios for BCN-PEG1-alcohol Based on Quantitative Differentiation Evidence

FRET-Based Biomolecular Probes Requiring Minimal Donor-Acceptor Distance

Fluorescence resonance energy transfer (FRET) efficiency scales with the inverse sixth power of the donor-acceptor distance. The PEG1 spacer in BCN-PEG1-alcohol limits the inter-fluorophore gap to approximately 3.5 Å beyond the BCN-triazole linkage, maximizing FRET signal compared to longer PEG analogs. When using aromatic azide-modified fluorophores (e.g., Cy5-azide), the 6-fold kinetic advantage of BCN over DIBAC with aryl azides ensures rapid, quantitative dye loading . Select this linker when designing quenched-fluorescent protease substrates, molecular beacons, or proximity ligation assays where sub-nanometer linker increments control signal dynamic range .

Antibody-Drug Conjugates with Payloads Lacking Free Amines

Many cytotoxic payloads (e.g., maytansinoids, certain auristatin analogs) are functionalized with carboxylic acids or alcohols rather than amines. BCN-PEG1-alcohol enables direct Mitsunobu esterification or tosylation/displacement to couple these payloads without requiring a separate amine-functionalized linker intermediate . The irreversible triazole linkage formed upon SPAAC conjugation to azide-engineered antibodies provides ≥72-hour in vivo circulatory stability, exceeding the performance of disulfide and hydrazone linkers and minimizing premature payload release . The compact PEG1 spacer further reduces the risk of linker proteolysis compared to extended PEG chains that present larger surface areas to serum esterases.

Live-Cell Imaging with Hydrophilic, Copper-Free Click Probes

For metabolic labeling of glycans (e.g., Ac₄ManNAz incorporation) or protein labeling in copper-sensitive cell lines, BCN-PEG1-alcohol provides a hydrophilic probe (core clogP ≈ 0.9) that minimizes non-specific membrane partitioning and intracellular aggregation, issues commonly observed with DBCO conjugates (core clogP ≈ 2.5–3.0) . The endo-BCN stereochemistry delivers the maximum achievable SPAAC rate for the BCN family (k = 0.29 M⁻¹ s⁻¹ in aqueous acetonitrile), enabling pulse-chase labeling experiments with sub-hour reaction windows . The terminal hydroxyl permits subsequent installation of biotin, fluorophores, or affinity handles via enzymatic or chemical esterification without exposing live cells to reactive NHS esters.

Procurement-Standardized Building Block for Linker Diversification

Rather than stocking separate BCN-PEG1-NHS, BCN-PEG1-PNP, BCN-PEG1-amine, and BCN-PEG1-thiol derivatives, a centralized procurement of BCN-PEG1-alcohol enables in-house diversification to any of these functional linkers via a single hydroxyl intermediate . This approach reduces minimum order quantities, simplifies inventory management, and avoids batch-to-batch variability across multiple pre-activated linker SKUs. The 1.53-fold kinetic superiority of the endo-BCN core over the exo diastereomer further ensures that the purchased building block represents the highest-reactivity form of the BCN scaffold available, making it the most economical starting material for constructing custom SPAAC reagent libraries .

Application

Selection Property

Validation Focus

FRET probe development

Compact PEG1 spacer; rapid aryl-azide kinetics

Distance-dependent energy transfer; labeling yield

ADC research (non-amine payloads)

Hydroxyl handle for Mitsunobu; irreversible triazole linkage

Conjugate integrity in systemic circulation models; payload attachment flexibility

Live-cell imaging

Hydrophilic BCN core; endo stereochemistry kinetics

Minimized non-specific binding; pulse-chase compatibility

Linker building-block procurement

Single hydroxyl intermediate; highest-reactivity endo form

In-house diversification; batch-to-batch kinetic consistency